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Compound of Interest

Compound Name: Euonymine

Cat. No.: B1583929 Get Quote

Audience: Researchers, scientists, and drug development professionals in the fields of organic

chemistry, natural product synthesis, and medicinal chemistry.

Introduction: Euonymine is a complex, highly oxygenated sesquiterpenoid natural product

belonging to the dihydro-β-agarofuran family. It, along with related compounds, has garnered

significant interest due to its intriguing molecular architecture and promising biological activities,

including anti-HIV and P-glycoprotein inhibitory effects.[1][2] The formidable structure of

Euonymine, characterized by a dense array of stereocenters and functional groups, presents a

substantial challenge for chemical synthesis. This application note details a successful

enantioselective total synthesis of Euonymine, highlighting a strategic Diels-Alder reaction as

a pivotal step in constructing the core ring system.

Synthetic Strategy Overview
The retrosynthetic analysis of Euonymine reveals a convergent approach, wherein the

complex core is assembled from simpler, readily available starting materials. A key

disconnection involves a Diels-Alder reaction to form the B-ring, thereby setting several crucial

stereocenters early in the synthesis. The overall strategy, as reported by Wang and coworkers

in 2021, involves the construction of the B-ring via an Et3N-accelerated Diels-Alder reaction,

followed by the formation of the C-ring through an intramolecular iodoetherification, and finally,

the A-ring is constructed via ring-closing metathesis.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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